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Compound of Interest

2-(5-(3-Methoxyphenyl)-1H-
Compound Name:
pyrazol-1-yl)ethanol

Cat. No.: B11780769

Get Quote

Executive Summary & Chemical Rationale

The pyrazole scaffold is a cornerstone of modern medicinal chemistry, serving as the core
pharmacophore for blockbuster drugs like Celecoxib (COX-2 inhibitor) and Rimonabant (CB1

antagonist). However, the specific introduction of a methoxyphenyl moiety—typically at the

, or
positions—dramatically alters the physicochemical and binding properties of the molecule.

Why Methoxyphenyl?
» Electronic Effect: The methoxy group (-OCH

) acts as a weak electron-donating group (EDG) via resonance, increasing the electron
density of the attached phenyl ring. This often enhances

stacking interactions with aromatic residues (e.g., Phe, Tyr, Trp) in protein binding pockets.
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 Lipophilicity: It increases

, iImproving membrane permeability compared to hydroxylated analogues, while retaining
hydrogen bond acceptor capability via the ethereal oxygen.

« Steric Fit: The methoxy group is crucial for occupying specific hydrophobic sub-pockets,

particularly in COX-2 and Kinase active sites.

Structural Classes & SAR Logic

To understand bioactivity, we must categorize these derivatives based on the substitution

pattern of the methoxyphenyl group.

Substitution
Class
Pattern

Primary Bioactivity

Mechanism of
Action

3,4,5-

Type A )
Trimethoxyphenyl

Anticancer (Tubulin)

Mimics Colchicine;
binds to the
colchicine-binding site
of tubulin, disrupting
microtubule

polymerization.

4-Methoxyphenyl

Type B
P (Para)

Anti-inflammatory
(COX-2)

The 4-methoxy group
fits into the secondary
pocket of COX-2,
providing selectivity
over COX-1.

4-Methoxyphenyl

Type C
P (Para)

Anticancer (Kinase)

Acts as an ATP-
mimetic; the oxygen
atom often forms H-
bonds with the hinge
region of kinases like
EGFR or VEGFR-2.

Diagram 1: Structure-Activity Relationship (SAR) Logic
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The following diagram illustrates how the positioning of the methoxy group dictates the
therapeutic target.

3,4,5-Trimethoxyphenyl Steric Bulk Tubulin Inhibition
(Claexie)) (Colchicine Site)

Pyrazole Scaffold
4-Methoxyphenyl Hydrophobic Fit COX-2 Inhibition

(at C1/C3) H-Bond Acceptor ~ (Selectivity Pocket)

Kinase Inhibition
(EGFR/VEGFR)

Click to download full resolution via product page
Figure 1: SAR decision tree showing how methoxy substitution patterns drive target specificity.
Therapeutic Area 1: Oncology (EGFR & Tubulin)

Comparative Performance Data

Methoxyphenyl pyrazoles have shown dual inhibition capabilities, particularly against EGFR
(Epidermal Growth Factor Receptor) and VEGFR-2.[1][2][3]

Table 1: Cytotoxicity (IC

) Comparison against Human Cancer Cell Lines
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Compound Structure T ¢ HepG-2 MCF-7 Reference
arge
ID Description < (Liver) (Breast) Drug

4-

methoxyphen o
EGFR/VEGF Erlotinib (0.06
Cpd 12 vl 3.74 uM 7.81 uM
R-2 puM)*
pyrazolo[1,5-

alpyrimidine

(1-aryl-1H-
pyrazol-4-yl)

Cpd 9c (3,4,5- Tubulin N/A 0.054 pM Colchicine
trimethoxyph

enyl)

1,5-diaryl

pyrazole- COX- Cisplatin
Cpd T5 60.95 uM N/A

benzenesulfo  2/Cancer (3.97 uM)

namide

Note: While Cpd 12 is less potent than Erlotinib in pure enzymatic assays, its dual mechanism
often reduces resistance emergence.

Mechanism: EGFR Signaling Pathway

The 4-methoxyphenyl derivatives function as ATP-competitive inhibitors. By blocking the ATP
binding pocket of EGFR, they prevent autophosphorylation and downstream signaling
(MAPK/ERK and PI3K/Akt pathways).
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Figure 2: EGFR signaling cascade and the blockade point of methoxyphenyl pyrazoles.
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Therapeutic Area 2: Inflammation (COX-2 Inhibition)
The Selectivity Advantage

Traditional NSAIDs cause gastric ulceration by inhibiting COX-1 (cytoprotective).
Methoxyphenyl pyrazoles are designed to mimic Celecoxib, targeting the larger hydrophobic
side pocket of COX-2 which is absent in COX-1.

Table 2: Anti-inflammatory Potency & Selectivity

cerezli Gebie (2 Selectivity Ulcer Index

Compound Ind 5 ur
ndex

(M) (M) (S (un
Cpd T5 0.78 5.59 7.16 Low
Cpd T3 0.78 4.65 5.96 Low
Celecoxib 0.05 15.0 ~300 25-3.0

) High

Diclofenac ~1.0 ~1.0 ~1

(Ulcerogenic)

Key Insight: While some novel derivatives (T5) show lower absolute selectivity than Celecoxib,
they often exhibit superior pharmacokinetic profiles or dual-action (e.g., simultaneous 5-LOX
inhibition), reducing the overall inflammatory burden.

Experimental Protocols
A. Synthesis of 1,3,5-Trisubstituted Methoxyphenyl
Pyrazoles

Rationale: The Claisen-Schmidt condensation followed by heterocyclization is the most robust
method, offering high yields (>80%) and regioselectivity.

Step-by-Step Workflow:
e Chalcone Formation (Precursor):

o Reactants: 4-Methoxyacetophenone (1.0 eq) + Substituted Benzaldehyde (1.0 eq).
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o Catalyst: 40% NaOH (aq) or KOH in Ethanol.
o Conditions: Stir at RT for 12—24h.

o Workup: Pour into ice water, acidify with HCI. Filter the yellow precipitate (Chalcone).

e Heterocyclization (Pyrazole Formation):

Reactants: Chalcone (1.0 eq) + Phenylhydrazine or Hydrazine Hydrate (2.0 eq).

[¢]

Solvent: Glacial Acetic Acid (acts as solvent and catalyst).

[¢]

Conditions: Reflux at 110°C for 6—8 hours.

[e]

o

Validation: Monitor via TLC (Hexane:Ethyl Acetate 7:3).
o Purification:
o Pour reaction mixture into crushed ice.

o Filter solid. Recrystallize from Ethanol/DMF.
Start Materials: ) Claisen-Schmidt Chalcone Cyclization Methoxyphenyl
Ketone + Aldehyde (NaOH/EtOH) Intermediate (Hydrazine/AcOH) Pyrazole

Click to download full resolution via product page

Figure 3: Synthetic route for generating 1,3,5-trisubstituted pyrazoles.

B. COX-2 Inhibition Screening Assay

Rationale: A colorimetric peroxidase assay is preferred for high-throughput screening over
radioimmunoassays due to safety and cost.

e Preparation: Reconstitute recombinant human COX-2 enzyme in Tris buffer (pH 8.0) with
Hematin (cofactor).
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e Incubation: Add test compound (dissolved in DMSO) to the enzyme solution. Incubate at
25°C for 10 mins to allow binding.

e Initiation: Add Arachidonic Acid (substrate) and TMPD (colorimetric substrate).

e Reaction: COX-2 converts Arachidonic Acid to PGG2, then PGH2. The peroxidase activity
reduces PGG2 while oxidizing TMPD to a blue product.

e Measurement: Read Absorbance at 590 nm.

e Calculation: % Inhibition =

References

» Design, synthesis, and SAR studies of novel 4-methoxyphenyl pyrazole and pyrimidine
derivatives as potential dual tyrosine kinase inhibitors targeting both EGFR and VEGFR-
2.Bioorganic Chemistry.

¢ Synthesis and biological evaluation of (1-aryl-1H-pyrazol-4-yl) (3,4,5-
trimethoxyphenyl)methanone derivatives as tubulin inhibitors.European Journal of Medicinal
Chemistry.

e Dual Anti-Inflammatory and Anticancer Activity of Novel 1,5-Diaryl Pyrazole
Derivatives.Molecules.

» New pyrazole—pyridazine hybrids as selective COX-2 inhibitors.RSC Advances.

o Anti-inflammatory and antimicrobial activities of novel pyrazole analogues.Saudi Journal of
Biological Sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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